4-Amino-6-chloronicotinaldehyde
Overview
Description
“4-Amino-6-chloronicotinaldehyde” is a chemical compound with the molecular formula C6H5ClN2O . It is also known by other names such as “4-AMINO-6-CHLOROPYRIDINE-3-CARBALDEHYDE” and "3-Pyridinecarboxaldehyde, 4-amino-6-chloro-" .
Molecular Structure Analysis
The molecular structure of “4-Amino-6-chloronicotinaldehyde” can be represented by the InChI string: "InChI=1S/C6H5ClN2O/c7-6-1-5 (8)4 (3-10)2-9-6/h1-3H, (H2,8,9)" . The Canonical SMILES representation is: "C1=C (C (=CN=C1Cl)C=O)N" .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Amino-6-chloronicotinaldehyde” are as follows :
Scientific Research Applications
Biochemistry Research
4-Amino-6-chloronicotinaldehyde: is utilized in biochemistry research for the synthesis of complex molecules. Its reactivity due to the aldehyde group makes it a valuable intermediate in constructing heterocyclic compounds, which are often found in bioactive molecules .
Pharmaceutical Development
In pharmaceutical research, this compound serves as a building block for the creation of various drug candidates. Its incorporation into medicinal chemistry programs is due to its potential to interact with biological targets, leading to the development of new therapeutic agents .
Material Science
The compound’s properties are explored in material science for the development of novel materials. Its chemical structure could be key in designing organic semiconductors or other advanced materials with specific electronic or photonic properties .
Analytical Chemistry
4-Amino-6-chloronicotinaldehyde: finds applications in analytical chemistry as a reagent or a derivative-forming agent. It can be used to modify other compounds, enhancing their detectability or separation during analysis .
Environmental Science
Researchers study the environmental impact of this compound, including its degradation products and their behavior in different ecosystems. It’s part of the broader effort to understand the environmental fate of chemical substances .
Agricultural Research
In the field of agriculture, the compound is investigated for its potential use in developing new pesticides or herbicides. Its ability to interfere with specific biological pathways in pests makes it a candidate for such applications .
Forensic Science
Forensic scientists may employ 4-Amino-6-chloronicotinaldehyde in the detection and analysis of chemical residues. Its unique spectral properties can be used to identify the presence of this compound in forensic samples .
Industrial Applications
Industrially, this compound is involved in the synthesis of dyes, pigments, and other industrial chemicals. Its versatile chemistry allows it to be a precursor for a wide range of industrial products .
properties
IUPAC Name |
4-amino-6-chloropyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O/c7-6-1-5(8)4(3-10)2-9-6/h1-3H,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGMIFAMRODWNJB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1Cl)C=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10670238 |
Source
|
| Record name | 4-Amino-6-chloropyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10670238 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-6-chloronicotinaldehyde | |
CAS RN |
1001756-21-3 |
Source
|
| Record name | 4-Amino-6-chloropyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10670238 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-6-chloropyridine-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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